2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile

• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• IUPAC Name: 2-(1-benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile
• InChI: InChI=1S/C13H16N2O/c14-8-6-13(16)7-9-15(11-13)10-12-4-2-1-3-5-12/h1-5,16H,6-7,9-11H2
• InChI Key: BMCAXKPTGPKPDV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(CC#N)O)CC2=CC=CC=C2

Description

2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile is a compound that belongs to the pyrrolidine class of molecules. It is known for its potent pharmacological properties, which have made it a subject of research for various scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile typically involves the reaction of benzylamine with a suitable nitrile compound under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity of the final product, making it suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction may yield an alcohol .

Scientific Research Applications

2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential effects on biological systems.

Medicine: It is investigated for its potential therapeutic properties.

Industry: It is used in the production of various chemical products.

Mechanism of Action

The mechanism of action of 2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile involves its interaction with specific molecular targets and pathways within the body. These interactions can lead to various pharmacological effects, depending on the specific application.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetonitrile include other pyrrolidine derivatives, such as:

• 2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)acetate
• 2-(1-Benzyl-3-hydroxypyrrolidin-3-yl)propionate

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of functional groups, which confer specific pharmacological properties and make it suitable for a wide range of applications.